N-(4-fluorophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)acetamide
• InChI: InChI=1S/C19H14FN5O2/c20-14-6-8-15(9-7-14)21-18(26)12-24-19(27)25-17(23-24)11-10-16(22-25)13-4-2-1-3-5-13/h1-11H,12H2,(H,21,26)
• InChI Key: GFDONOOQYMRFNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C19H14FN5O2
• Molecular Weight: 363.3 g/mol
• CAS No.: 1251707-22-8

Description

N-(4-fluorophenyl)-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C19H14FN5O2 and its molecular weight is 363.352. The purity is usually 95%.
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Scientific Research Applications

Antiasthma Agents

Triazolo[1,5-c]pyrimidines, similar in structure to the queried compound, have been studied for their potential as antiasthma agents. These compounds were found to be active as mediator release inhibitors, indicating their potential in managing asthma by inhibiting the release of substances that cause asthma symptoms (Medwid et al., 1990).

Anticancer Effects

Modifications of triazolo[1,5-a]pyridin-2-yl acetamide compounds, which share a structural resemblance, have shown remarkable anticancer effects. These modifications led to the synthesis of compounds with potent antiproliferative activities against human cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Wang et al., 2015).

Imaging Applications

Research on fluorinated phenylpyrazolo[1,5-a]pyrimidineacetamides, structurally related to the target compound, has developed selective ligands for imaging the translocator protein (18 kDa) with PET. These studies highlight the compound's potential in neuroimaging and diagnosing neuroinflammatory conditions (Dollé et al., 2008).

Antiviral Activity

Compounds with the triazolo[4,3-b]pyridazine scaffold have demonstrated promising antiviral activity against hepatitis A virus (HAV), suggesting potential applications in developing antiviral therapies (Shamroukh & Ali, 2008).

Insecticidal Properties

Innovative heterocycles incorporating thiadiazole moiety, related to the compound of interest, were assessed for insecticidal activities against the cotton leafworm. These findings indicate the compound's potential use in agricultural pest management (Fadda et al., 2017).